Cas no 27771-09-1 ((2R)-2-Benzyl-2,3-dimethylbutanoic acid)
27771-09-1 structure
Product Name:(2R)-2-Benzyl-2,3-dimethylbutanoic acid
CAS No:27771-09-1
MF:C13H18O2
MW:206.280824184418
CID:2661794
Update Time:2023-08-06
(2R)-2-Benzyl-2,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- (R)-2-Benzyl-2,3-dimethylbutyric acid
- (2R)-2-Benzyl-2,3-dimethylbutanoic acid
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- Inchi: 1S/C13H18O2/c1-10(2)13(3,12(14)15)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)/t13-/m1/s1
- InChI Key: HHYUSUWCEGGVAG-CYBMUJFWSA-N
- SMILES: OC([C@](C)(CC1C=CC=CC=1)C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- Topological Polar Surface Area: 37.3
(2R)-2-Benzyl-2,3-dimethylbutanoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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